Cas no 913472-55-6 (3,4,5-Trifluorobenzenesulfonamide)

3,4,5-Trifluorobenzenesulfonamide structure
913472-55-6 structure
Product Name:3,4,5-Trifluorobenzenesulfonamide
CAS No:913472-55-6
MF:C6H4F3NO2S
MW:211.161670684814
MDL:MFCD09800668
CID:1070821
PubChem ID:28306934
Update Time:2025-04-20

3,4,5-Trifluorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3,4,5-Trifluorobenzenesulfonamide
    • JS-5279
    • SB78922
    • 913472-55-6
    • SCHEMBL1497205
    • DTXSID10651264
    • BIAGBHUIRSMWRI-UHFFFAOYSA-N
    • EN300-274838
    • AKOS005255210
    • E88030
    • 3,4,5-trifluorobenzene-1-sulfonamide
    • MFCD09800668
    • FT-0678386
    • BBL100769
    • STL554563
    • MDL: MFCD09800668
    • Inchi: 1S/C6H4F3NO2S/c7-4-1-3(13(10,11)12)2-5(8)6(4)9/h1-2H,(H2,10,11,12)
    • InChI Key: BIAGBHUIRSMWRI-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C(=C(C=1)F)F)F)(N)(=O)=O

Computed Properties

  • Exact Mass: 210.991
  • Monoisotopic Mass: 210.991
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.5A^2
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.611
  • Melting Point: 124-126°C
  • Boiling Point: 312.3°C at 760 mmHg
  • Flash Point: 142.7°C
  • Refractive Index: 1.515

3,4,5-Trifluorobenzenesulfonamide Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3,4,5-Trifluorobenzenesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
026762-1g
3,4,5-Trifluorobenzenesulfonamide
913472-55-6 97%
1g
762.0CNY 2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
026762-5g
3,4,5-Trifluorobenzenesulfonamide
913472-55-6 97%
5g
2372.0CNY 2021-07-05
Apollo Scientific
PC303352-1g
3,4,5-Trifluorobenzenesulfonamide
913472-55-6 97%
1g
£28.00 2025-02-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.
026762-1g
3,4,5-Trifluorobenzenesulfonamide
913472-55-6 97%
1g
762CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
026762-5g
3,4,5-Trifluorobenzenesulfonamide
913472-55-6 97%
5g
2372CNY 2021-05-07
Fluorochem
034669-1g
3,4,5-Trifluorobenzenesulfonamide
913472-55-6 97%
1g
£16.00 2022-03-01
Fluorochem
034669-5g
3,4,5-Trifluorobenzenesulfonamide
913472-55-6 97%
5g
£68.00 2022-03-01
Fluorochem
034669-25g
3,4,5-Trifluorobenzenesulfonamide
913472-55-6 97%
25g
£274.00 2022-03-01
abcr
AB332004-1 g
3,4,5-Trifluorobenzenesulfonamide, 97%; .
913472-55-6 97%
1g
€68.50 2023-04-26
TRC
T895685-50mg
3,4,5-Trifluorobenzenesulfonamide
913472-55-6
50mg
$ 50.00 2022-06-02
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